2-Chloro-N-[1-(1-methyltetrazol-5-yl)piperidin-4-yl]propanamide

• IUPAC Name: 2-chloro-N-[1-(1-methyltetrazol-5-yl)piperidin-4-yl]propanamide
• InChI: InChI=1S/C10H17ClN6O/c1-7(11)9(18)12-8-3-5-17(6-4-8)10-13-14-15-16(10)2/h7-8H,3-6H2,1-2H3,(H,12,18)
• InChI Key: HCSAAYZNUZJJGK-UHFFFAOYSA-N
• Canonical SMILES: CC(C(=O)NC1CCN(CC1)C2=NN=NN2C)Cl
• Molecular Formula: C10H17ClN6O
• Molecular Weight: 272.73 g/mol

Description

“2-Chloro-N-[1-(1-methyltetrazol-5-yl)piperidin-4-yl]propanamide” is a chemical compound. It’s a derivative of piperidine, which is an essential heterocyclic system and a pivotal cornerstone in the production of drugs.

Synthesis Analysis

Piperidine derivatives are synthesized in different ways and are utilized in various therapeutic applications. A synthetic route to N-substituted 6-fluoro-3-(piperidin-4-yl)-1,2-benzoxazole derivatives using piperidine-4-carboxylic acid, 1,3-difluorobenzene, and various halogen derivatives has been described.

Molecular Structure Analysis

The structure of the synthesized compounds was confirmed by 1H and 13C NMR and mass spectra. Piperidine derivatives represent a key and extensive category of Nitrogen bearing heterocyclic compounds.

Chemical Reactions Analysis

Piperidine derivatives are being utilized in different ways as anticancer, antiviral, antimalarial, antimicrobial, antifungal, antihypertension, analgesic, anti-inflammatory, anti-Alzheimer, antipsychotic and/or anticoagulant agents.

Future Directions

Piperidine and its derivatives are a vital fundament in the production of drugs. They are being utilized in different therapeutic applications and are expected to continue to be a focus of research in the field of drug discovery.